Benzocaine N-D-Fructoside

• IUPAC Name: ethyl 4-[[(2R,4R,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]amino]benzoate
• InChI: InChI=1S/C15H21NO7/c1-2-22-14(21)9-3-5-10(6-4-9)16-15(8-18)13(20)12(19)11(7-17)23-15/h3-6,11-13,16-20H,2,7-8H2,1H3/t11-,12+,13?,15-/m1/s1
• InChI Key: QPYPPHVWJURKPP-RLCAUIQDSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2(C(C(C(O2)CO)O)O)CO
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N[C@]2(C([C@H]([C@H](O2)CO)O)O)CO
• Molecular Formula: C15H21NO7
• DSSTOX Substance ID: DTXSID80747087
• Molecular Weight: 327.33 g/mol
• CAS RN: 78306-17-9

Description

Benzocaine N-D-Fructoside is a compound with the molecular formula C15H21NO7. It has a molecular weight of 327.33 g/mol. The IUPAC name for this compound is ethyl 4-[[ (2R,4R,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]amino]benzoate.

Synthesis Analysis

Benzocaine, a precursor of Benzocaine N-D-Fructoside, undergoes electrophilic and nucleophilic reactions to construct a library of benzocaine derivatives. These reactions provide structures with antimicrobial, anti-inflammatory, and anticancer activities.

Molecular Structure Analysis

The molecular structure of Benzocaine N-D-Fructoside includes a total of 45 bonds; 24 non-H bonds, 7 multiple bonds, 7 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 ester (aromatic), 1 secondary amine (aromatic), 4 hydroxyl groups, 2 primary alcohols, 2 secondary alcohols, and 1 ether (aliphatic).

Chemical Reactions Analysis

Benzocaine, as a precursor of promising derivatives, undergoes synthesis and reactions that provide structures with antimicrobial, anti-inflammatory, and anticancer activities. These reactions result from the inhibition of acetylcholine esterase, cyclooxygenase, fatty acid transport protein, and human immunodeficiency virus.

Physical And Chemical Properties Analysis

Benzocaine N-D-Fructoside has a molecular weight of 327.33 g/mol, a Hydrogen Bond Donor Count of 5, a Hydrogen Bond Acceptor Count of 8, and a Rotatable Bond Count of 7. It also has an Exact Mass of 327.13180201 g/mol, a Monoisotopic Mass of 327.13180201 g/mol, a Topological Polar Surface Area of 129 Ų, and a Heavy Atom Count of 23.

Scientific Research Applications

Pharmacology

Benzocaine N-D-Fructoside: in pharmacology is primarily explored for its potential as a local anesthetic . . .

Biochemistry

In biochemistry, Benzocaine N-D-Fructoside is utilized for proteomics research . . Its role in the development of proteomic methodologies can lead to advancements in disease diagnosis and therapeutic interventions.

Medicine

Medically, Benzocaine N-D-Fructoside derivatives are applied as topical anesthetics . They are found in products designed to alleviate pain from sore throats, mouth ulcers, and canker sores. .

Proteomics

In the field of proteomics, Benzocaine N-D-Fructoside is a valuable biochemical for research. It’s used in the study of protein expression patterns, which is crucial for understanding cellular functions and identifying biomarkers for diseases. .

Drug Delivery

Benzocaine N-D-Fructoside: plays a role in the development of drug delivery systems . Its derivatives can be engineered to enhance the delivery of active pharmaceutical ingredients, improving their efficacy and reducing side effects. .

Analytical Chemistry

In analytical chemistry, Benzocaine N-D-Fructoside is involved in the development of new analytical methods. For instance, it’s used in assays for the determination of benzocaine in pharmaceutical formulations. .

Mechanism of Action

Target of Action

Benzocaine N-D-Fructoside shares a common receptor with all other local anesthetics (LAs) in the voltage-gated Na+ channel . It acts by preventing transmission of impulses along nerve fibers and at nerve endings . This makes it a potent local anesthetic.

Mode of Action

Benzocaine blocks μ1 wild-type Na+ currents in a dose-dependent manner. The concentration that inhibits 50% of Na+ currents (IC50) is estimated to be about 0.8 mM when a test potential of +30 mV is applied . This interaction with the Na+ channels prevents the transmission of nerve impulses, leading to a numbing effect.

Pharmacokinetics

Benzocaine undergoes ester hydrolysis to form 4-aminobenzoic acid, acetylation to form acetylbenzocaine, or n-hydroxylation to form benzocaine hydroxide . These transformations could potentially affect the bioavailability of Benzocaine N-D-Fructoside, but more research is needed to confirm this.

Result of Action

The primary result of Benzocaine N-D-Fructoside’s action is local anesthesia, providing temporary relief of pain and itching associated with minor burns, sunburn, scrapes, insect bites, or minor skin irritations . It has a duration of action of approximately 10 minutes .

Safety and Hazards

Benzocaine, a related compound, may cause an allergic skin reaction and is harmful to aquatic life. It is advised to avoid breathing dust, contacting with skin and eye, and releasing to the environment. Protective measures include using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.